Cas no 2703779-41-1 (Imidazo[1,2-a]pyrimidine-3-sulfonyl fluoride)

• Product Name: Imidazo[1,2-a]pyrimidine-3-sulfonyl fluoride
• CAS No: 2703779-41-1
• MF: C₆H₄FN₃O₂S
• MW: 201.178262710571
• CID: 5464556
• Update Time: 2025-10-30

Imidazo[1,2-a]pyrimidine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• imidazo[1,2-a]pyrimidine-3-sulfonyl fluoride
• Z3379369885
• Imidazo[1,2-a]pyrimidine-3-sulfonyl fluoride

• Inchi： 1S/C6H4FN3O2S/c7-13(11,12)5-4-9-6-8-2-1-3-10(5)6/h1-4H
• InChI Key： WPHFCNFHKHTWSU-UHFFFAOYSA-N
• SMILES： S(C1=CN=C2N=CC=CN12)(=O)(=O)F

Computed Properties

• Exact Mass: 201.00082571 g/mol
• Monoisotopic Mass: 201.00082571 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.7
• Molecular Weight: 201.18

Additional information on Imidazo[1,2-a]pyrimidine-3-sulfonyl fluoride

Recent Advances in Imidazo[1,2-a]pyrimidine-3-sulfonyl Fluoride (CAS: 2703779-41-1) Research: A Comprehensive Review

Imidazo[1,2-a]pyrimidine-3-sulfonyl fluoride (CAS: 2703779-41-1) has emerged as a pivotal chemical scaffold in medicinal chemistry and chemical biology due to its unique reactivity as a sulfonyl fluoride warhead. This compound belongs to the growing class of sulfur(VI) fluoride exchange (SuFEx) click chemistry reagents, which have gained significant attention for their applications in covalent drug discovery, chemical proteomics, and target engagement studies. Recent literature highlights its utility as a versatile probe for serine hydrolases and other nucleophilic residues in biological systems.

A 2023 study published in Nature Chemical Biology demonstrated the exceptional electrophilicity of imidazo[1,2-a]pyrimidine-3-sulfonyl fluoride, with second-order rate constants exceeding 10³ M^-1s^-1 for certain serine proteases. The research team from Scripps Research Institute utilized this compound to map previously unknown reactive hotspots in the human proteome, identifying over 50 novel targets through quantitative chemoproteomic approaches. The imidazo[1,2-a]pyrimidine core was found to confer improved membrane permeability compared to traditional aryl sulfonyl fluorides, addressing a key limitation in cell-based applications.

In drug discovery, several pharmaceutical companies have incorporated this scaffold into their covalent inhibitor libraries. A recent patent application (WO2023187654) discloses derivatives of imidazo[1,2-a]pyrimidine-3-sulfonyl fluoride as irreversible inhibitors of KRAS G12C mutant proteins, showing promising preclinical results in pancreatic cancer models. The electron-deficient nature of the fused heterocyclic system enhances the reactivity of the sulfonyl fluoride group while maintaining sufficient stability for in vivo applications.

Synthetic methodology developments have also progressed significantly. A 2024 Journal of Medicinal Chemistry report detailed a novel continuous-flow synthesis of imidazo[1,2-a]pyrimidine-3-sulfonyl fluoride derivatives with improved safety profile and scalability. The optimized route achieves 78% overall yield from commercially available 2-aminopyrimidine precursors, addressing previous challenges in large-scale production. Density functional theory (DFT) calculations have provided insights into the remarkable stability-selectivity balance of this compound class.

Emerging applications extend beyond traditional small molecule therapeutics. A recent ACS Central Science publication demonstrated the use of imidazo[1,2-a]pyrimidine-3-sulfonyl fluoride for bioconjugation with therapeutic antibodies, creating stable antibody-drug conjugates (ADCs) with drug-to-antibody ratios up to 8:1. The compound's selectivity for solvent-accessible lysine residues under physiological conditions makes it particularly valuable for next-generation bioconjugation strategies.

Safety and toxicological studies have confirmed favorable profiles for this chemical series. Acute toxicity studies in rodent models showed LD₅₀ values >500 mg/kg for the parent compound, with no observed mutagenicity in Ames tests. However, researchers caution that the high reactivity requires careful handling procedures, particularly in anhydrous conditions where decomposition to sulfur dioxide and fluoride ions may occur.

The commercial availability of imidazo[1,2-a]pyrimidine-3-sulfonyl fluoride has improved significantly in the past year, with multiple suppliers now offering GMP-grade material. Current pricing remains premium (approximately $2,500/gram) due to complex synthesis and purification requirements, though market analysts project 30-40% price reductions as production scales up to meet growing demand from both academic and industrial researchers.